1-Chloro-2,3-difluorobenzene
Overview
Description
1-Chloro-2,3-difluorobenzene is a compound with the molecular formula C6H3ClF2 . It has a molecular weight of 148.54 g/mol . The compound is also known by other names such as 2,3-Difluorochlorobenzene and chlorodifluorobenzene .
Molecular Structure Analysis
The molecular structure of 1-Chloro-2,3-difluorobenzene consists of a benzene ring with chlorine and fluorine substituents . The InChI representation of the molecule isInChI=1S/C6H3ClF2/c7-4-2-1-3-5 (8)6 (4)9/h1-3H . Physical And Chemical Properties Analysis
1-Chloro-2,3-difluorobenzene has a molecular weight of 148.54 g/mol . It has a computed XLogP3-AA value of 2.8, indicating its lipophilicity . The compound has no hydrogen bond donor count and has a hydrogen bond acceptor count of 2 . It has a rotatable bond count of 0 . The exact mass and the monoisotopic mass of the compound are 147.9891341 g/mol . The compound is a liquid at room temperature .Scientific Research Applications
Synthesis of Fluorinated Aromatic Compounds
1-Chloro-2,3-difluorobenzene: is utilized in the synthesis of various fluorinated aromatic compounds. These compounds are significant due to their unique properties, such as increased stability and lipophilicity, which are beneficial in pharmaceuticals and agrochemicals .
Pharmaceutical Intermediates
This chemical serves as a key intermediate in the production of several pharmaceuticals. Its incorporation into drug molecules can enhance their metabolic stability, making them more effective in therapeutic applications .
Liquid Crystal Technology
In the field of liquid crystal technology, 1-Chloro-2,3-difluorobenzene is used to synthesize materials with specific optical properties. These materials are crucial for developing advanced displays and optical storage devices .
Material Science Research
Researchers in material science use this compound to create novel materials with desired electrical and thermal properties. It’s particularly useful in the development of conductive polymers and advanced composite materials .
Agrochemical Development
The compound is also employed in the synthesis of agrochemicals. The introduction of fluorine atoms can lead to the creation of herbicides and pesticides with improved efficacy and reduced environmental impact .
Organic Synthesis Methodology
1-Chloro-2,3-difluorobenzene: is involved in developing new organic synthesis methodologies. Its unique reactivity profile allows chemists to construct complex molecules in a more efficient and environmentally friendly manner .
Safety and Hazards
1-Chloro-2,3-difluorobenzene is associated with several hazard statements including H302, H315, H320, H335, indicating that it is harmful if swallowed, causes skin irritation, causes eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
1-Chloro-2,3-difluorobenzene is a derivative of benzene, a cyclic compound with a conjugated pi electron system . The primary targets of this compound are the pi electrons in the benzene ring . These electrons are delocalized in six p orbitals above and below the plane of the benzene ring .
Mode of Action
The compound interacts with its targets through a process known as electrophilic aromatic substitution . This is a two-step mechanism:
- Step 1 (Slow) : The pi electrons in the benzene ring attack the electrophile. One carbon gets a positive charge while the other forms a C-E bond, resulting in an arenium ion . This ion is conjugated but not aromatic .
- Step 2 (Fast) : The lone pair of electrons on a base attacks the hydrogen. This causes the electrons in the C-H bond to form a C-C double bond, and aromaticity is reformed .
Biochemical Pathways
It’s known that benzene derivatives can undergo reactions such as sn1 and e1, which involve carbocation intermediates . These reactions can lead to the formation of substitution or addition products .
Pharmacokinetics
The compound’s molecular weight is 148538 , which may influence its absorption, distribution, metabolism, and excretion in the body.
Result of Action
This ion can then reform into an aromatic compound through a fast reaction step .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-Chloro-2,3-difluorobenzene. It’s important to note that safety precautions should be taken when handling this compound, as it may pose hazards such as eye irritation and skin irritation .
properties
IUPAC Name |
1-chloro-2,3-difluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClF2/c7-4-2-1-3-5(8)6(4)9/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBNCSBMIRFHJEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClF2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80382275 |
Source
|
| Record name | 2,3-Difluorochlorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80382275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-2,3-difluorobenzene | |
CAS RN |
36556-47-5 |
Source
|
| Record name | 1-Chloro-2,3-difluorobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36556-47-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Difluorochlorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80382275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-chloro-2,3-difluorobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research mentions the use of sulfonyl chloride to direct fluorine substitution. Could this method be relevant for the synthesis of 1-chloro-2,3-difluorobenzene?
A2: The research demonstrates that employing sulfonyl chloride effectively directs fluorine substitution to specific positions on the aromatic ring, leading to the high-purity synthesis of 1-chloro-2,6-difluorobenzene []. While this specific method might not directly yield 1-chloro-2,3-difluorobenzene, it highlights the importance of directing groups in controlling regioselectivity during aromatic substitution reactions. Therefore, exploring alternative directing groups or modifying reaction conditions could potentially lead to a successful synthesis strategy for 1-chloro-2,3-difluorobenzene.
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